Pravastatin lactone
Pravastatin lactone
Pravastatin lactone is a delta-lactone, a fatty acid ester, a member of hexahydronaphthalenes and a polyketide. It is functionally related to a mevastatin and a (S)-2-methylbutyric acid.
Brand Name:
Vulcanchem
CAS No.:
85956-22-5
VCID:
VC20790790
InChI:
InChI=1S/C23H34O6/c1-4-13(2)23(27)29-20-11-16(24)9-15-6-5-14(3)19(22(15)20)8-7-18-10-17(25)12-21(26)28-18/h5-6,9,13-14,16-20,22,24-25H,4,7-8,10-12H2,1-3H3/t13-,14-,16+,17+,18+,19-,20-,22-/m0/s1
SMILES:
CCC(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O)O
Molecular Formula:
C23H34O6
Molecular Weight:
406.5 g/mol
Pravastatin lactone
CAS No.: 85956-22-5
Cat. No.: VC20790790
Molecular Formula: C23H34O6
Molecular Weight: 406.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pravastatin lactone is a delta-lactone, a fatty acid ester, a member of hexahydronaphthalenes and a polyketide. It is functionally related to a mevastatin and a (S)-2-methylbutyric acid. |
|---|---|
| CAS No. | 85956-22-5 |
| Molecular Formula | C23H34O6 |
| Molecular Weight | 406.5 g/mol |
| IUPAC Name | [(1S,3S,7S,8S,8aR)-3-hydroxy-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] (2S)-2-methylbutanoate |
| Standard InChI | InChI=1S/C23H34O6/c1-4-13(2)23(27)29-20-11-16(24)9-15-6-5-14(3)19(22(15)20)8-7-18-10-17(25)12-21(26)28-18/h5-6,9,13-14,16-20,22,24-25H,4,7-8,10-12H2,1-3H3/t13-,14-,16+,17+,18+,19-,20-,22-/m0/s1 |
| Standard InChI Key | OQARDMYXSOFTLN-PZAWKZKUSA-N |
| Isomeric SMILES | CC[C@H](C)C(=O)O[C@H]1C[C@@H](C=C2[C@H]1[C@H]([C@H](C=C2)C)CC[C@@H]3C[C@H](CC(=O)O3)O)O |
| SMILES | CCC(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O)O |
| Canonical SMILES | CCC(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O)O |
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